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Compound of Interest

Compound Name: Diamet
CAS No.: 8065-43-8
Cat. No.: B1260869
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical agents like Diamet® herbicide is a critical component of laboratory safety
and environmental responsibility. Diamet® is a selective herbicide formulation containing the
active ingredients MCPA (2-methyl-4-chlorophenoxyacetic acid) and dicamba. Adherence to
established protocols is essential to mitigate risks to personnel and prevent environmental
contamination.

Essential Safety and Handling Protocols

Before initiating any disposal procedure, it is imperative to be equipped with the appropriate
Personal Protective Equipment (PPE) and to be fully aware of the potential hazards associated
with Diamet®.

Personal Protective Equipment (PPE):
o Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

e Hand Protection: Chemical-resistant gloves (e.g., PVC) are required.
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» Protective Clothing: Wear cotton overalls buttoned to the neck and wrist, a washable hat,
and safety boots.[1][2]

» Respiratory Protection: Not typically required under normal use with adequate ventilation, but
a respirator should be used if vapors or mists are generated.[3]

Hazard Summary:

e Human Health: Harmful if swallowed or absorbed through the skin.[2][4] Causes serious eye
damage and skin irritation.[3][4]

e Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[3][4] It is crucial to
prevent this chemical from entering drains, sewers, or waterways.[4][5]

Quantitative Hazard Data

The following table summarizes key toxicological and environmental data for the active
ingredients in Diamet®.
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Parameter MCPA Dicamba Reference
Acute Oral LD50 (rat) 700 mg/kg 1707 mg/kg [6]
Acute Dermal LD50 .

) >1000 mg/kg (rat) >2000 mg/kg (rabbit) [6]
(rat/rabbit)
Acceptable Dally 0.01 mg/kg/d 0.03 mg/kg/d [6]

.01m a .03 m a
Intake (ADI) grgieay graitay
No Observable
Adverse Effect Level 1.1 mg/kg/day 3 mg/kg/day [6]
(NOAEL)
o Not toxic (>104 p Not toxic (>100 p
Toxicity to Bees [51[6]
g/bee) g/bee )
Toxicity to Birds
(Bobwhite Quail 377 mg/kg N/A [415]
LD50)
Aquatic Toxicity
(Rainbow Trout LC50, 50 - 560 mg/L 135 mg/L [5]
96hr)
1to 4 weeks

) ) 14 days to 1 month
Soil Half-life ) (moderately [3][6]
(low persistence) )
persistent)

Experimental Protocols

The following protocols provide detailed methodologies for managing spills and
decontaminating equipment after use with Diamet®.

Protocol 1: Small Spill Management

o Ensure Safety: Keep bystanders away and ensure the spill area is well-ventilated.[1] Wear
the full PPE as described above.

o Containment: Reposition any leaking container to minimize further spillage. Dam and absorb
the spill with an inert absorbent material such as sand, soil, or vermiculite.[1][3]
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» Collection: Shovel the absorbed material into a suitable, labeled, open-top container for
disposal.[1][6]

» Decontamination of Spill Area: Scatter hydrated lime over the spill area.[1] After this, rinse
the area with water, preventing runoff from entering drains.[1]

e Disposal: The collected waste is considered hazardous. It must be disposed of through a
licensed hazardous waste disposal company or a local authority's chemical collection
program.[5]

Protocol 2: Equipment Decontamination

Thorough decontamination of spray equipment is crucial to prevent cross-contamination of
other experiments or sensitive crops.

e Initial Flush: Immediately after use, flush the entire spray system, including the tank, pump,
and plumbing, with clean water while still in the field.[7]

o Neutralization: Fill the tank with water and add a cleaning agent. For MCPA and dicamba, a
household ammonia solution (1 quart per 25 gallons of water) is recommended.[8]

o Circulation: Operate the pump to circulate the cleaning solution through the entire system,
including booms and nozzles, for 15-20 minutes.[8]

e Soaking: Let the solution stand in the tank for several hours, preferably overnight, to ensure
complete neutralization of residues.[8]

e Final Rinse: Flush the cleaning solution out through the boom. Remove nozzles and screens
and flush the entire system with two full tanks of clean water.[8]

e Rinsate Disposal: The rinsate from the cleaning process should be sprayed onto an
appropriate fallow area, away from water sources or desirable plants.[1][7] Do not dispose of
rinsate in waterways or sewers.[1]

Diamet® Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Diamet® herbicide and its containers.
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Start: Unused Diamet® or Empty Container

Unused Product or Empty Container

~

( Product Disposal

‘Can the product be used for its intended purpose?

Container Disposal

No Triple or pressure rinse the container{2][6]

Offer to a licensed colleague or neighbor with the same need

1f no taker

Add rinsate to spray tank{1][2]

Is recycling or reconditioning available?

Return clean container to recycler or designated collection point[2]

R Dispose as hazardous waste via licensed contractor or community collection program[9]

Puncture container and dispose of in an approved landfill or bury 500mm deep in a designated pit[2]

/)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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